2,4,6-trimethyl-N'-(2,4,6-trimethylbenzoyl)benzohydrazide

• CAS No.: 6304-44-5
• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol
• IUPAC Name: 2,4,6-trimethyl-N'-(2,4,6-trimethylbenzoyl)benzohydrazide
• InChI: InChI=1S/C20H24N2O2/c1-11-7-13(3)17(14(4)8-11)19(23)21-22-20(24)18-15(5)9-12(2)10-16(18)6/h7-10H,1-6H3,(H,21,23)(H,22,24)
• InChI Key: SAGKWZFIGYOCNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C(=O)NNC(=O)C2=C(C=C(C=C2C)C)C)C

Description

2,4,6-Trimethyl-N'-(2,4,6-trimethylbenzoyl)benzohydrazide is a symmetrically substituted benzohydrazide derivative characterized by two 2,4,6-trimethylphenyl groups connected via a hydrazide (-CONHNH-) linker. Benzohydrazides are widely studied for their biological activities (e.g., antimicrobial, anticancer) and utility in coordination chemistry due to their ability to act as ligands via the hydrazide moiety . The 2,4,6-trimethyl substitution pattern introduces significant steric hindrance, which may influence its crystal packing, solubility, and reactivity compared to less-substituted analogs.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group and Substitution Effects

• (E)-2,4-Dimethyl-N'-(2-Methylbenzylidene)Benzohydrazide (): This analog features a benzylidene hydrazide structure with 2,4-dimethylphenyl and 2-methylphenyl groups. The dihedral angle between the two aromatic rings is 88.45°, indicating near-perpendicular orientation due to steric and electronic effects .
• This highlights a key divergence: benzamides may prioritize catalytic applications, whereas benzohydrazides are often tailored for bioactivity or ligand design .

Data Table: Structural and Functional Comparison

Compound Name	Substituents on Aromatic Rings	Functional Group	Dihedral Angle (°)	Key Applications	Synthesis Yield
(E)-2,4-Dimethyl-N'-(2-methylbenzylidene)benzohydrazide	2,4-dimethylphenyl; 2-methylphenyl	Hydrazide (CONHNH-)	88.45	Antimicrobial activity	89%
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	3-methylphenyl	Amide (CONH-)	N/A	Metal-catalyzed reactions	Not reported
Target: 2,4,6-Trimethyl-N'-(2,4,6-trimethylbenzoyl)benzohydrazide	2,4,6-trimethylphenyl (both rings)	Hydrazide (CONHNH-)	Predicted >90°	Potential ligand/bioactivity	Theoretical

Key Research Findings and Implications

Synthetic Feasibility: High yields (e.g., 89% in ) suggest that the target compound could be synthesized efficiently using analogous methods, though purification may require non-polar solvents due to reduced solubility .

Biological vs. Catalytic Trade-offs : Unlike ’s benzamide, the target’s hydrazide group prioritizes bioactivity or coordination chemistry over catalytic directing functionality .